Cas no 1005297-84-6 (N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1005297-84-6
• MF: C₂₀H₁₆BrFN₂O₂
• MW: 415.255647659302
• CID: 5470489
• Update Time: 2025-05-19

N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C20H16BrFN2O2/c1-13-10-16(7-8-18(13)21)23-19(25)17-6-3-9-24(20(17)26)12-14-4-2-5-15(22)11-14/h2-11H,12H2,1H3,(H,23,25)
• InChI Key： GUQSAWNIRVSPHI-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC(F)=C2)C=CC=C1C(NC1=CC=C(Br)C(C)=C1)=O

Additional information on N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to N-(4-bromo-3-methylphenyl)-1-[(3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide and Its Applications in Modern Chemical Biology

N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1005297-84-6) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the pyridine class of heterocyclic molecules, which are widely recognized for their diverse biological activities and roles in drug development. The presence of multiple substituents, including bromo, methyl, and fluoro groups, enhances its chemical reactivity and specificity, making it a valuable scaffold for medicinal chemistry investigations.

The structural features of N-(4-bromo-3-methylphenyl)-1-[3-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carboxamide contribute to its remarkable pharmacological profile. The bromo substituent at the 4-position of the phenyl ring introduces a region of high electrophilicity, which can be exploited in various chemical reactions such as cross-coupling reactions. This property is particularly useful in the synthesis of more complex molecules and in the development of novel drug candidates. Additionally, the fluoro group at the 3-position of the phenyl ring enhances metabolic stability and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various biological pathways. N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide has emerged as a promising candidate in this area due to its ability to interact with specific enzymes and receptors. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases and other enzymes involved in cancer progression. The precise arrangement of substituents in its structure allows it to bind effectively to target proteins, modulating their activity and potentially leading to therapeutic benefits.

The synthesis of N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the dihydropyridine core through cyclization reactions, followed by functional group transformations such as bromination and fluorination. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluoro and bromo substituents efficiently. These methods not only enhance the synthetic pathway but also improve the overall quality of the final product.

The pharmacological properties of N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide have been extensively studied in preclinical models. Research indicates that this compound exhibits significant anti-inflammatory and antioxidant effects, making it a potential candidate for treating chronic inflammatory diseases and oxidative stress-related conditions. Furthermore, its ability to inhibit specific enzymatic pathways suggests its utility in developing treatments for neurological disorders and cardiovascular diseases. These findings highlight the compound's broad therapeutic potential and underscore the importance of continued research in this area.

Advances in computational chemistry and molecular modeling have further facilitated the investigation of N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide. These tools allow researchers to predict binding affinities, optimize molecular structures, and identify new lead compounds with enhanced efficacy. By integrating experimental data with computational methods, scientists can accelerate the drug discovery process and develop more effective therapeutic strategies. The combination of traditional synthetic chemistry with modern computational techniques represents a powerful approach to unlocking the full potential of this compound.

The future prospects for N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide are promising, with ongoing studies aimed at expanding its applications in medicine and biotechnology. Efforts are underway to explore its role in antiviral therapies, where its structural features may offer novel mechanisms of action against viral pathogens. Additionally, research is being conducted to evaluate its potential as an agrochemical agent, leveraging its chemical properties for crop protection applications. These diverse areas of investigation highlight the compound's versatility and its significance across multiple scientific disciplines.

In conclusion, N-(4-bromo-3-methylphenyl)-1-[3-fluorophenylmethyl]-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 1005297-84-6) is a multifaceted compound with substantial potential in chemical biology and drug development. Its unique structural composition and pharmacological properties make it a valuable asset for researchers exploring new therapeutic interventions. As scientific understanding continues to evolve, this compound is poised to play an increasingly important role in advancing medical treatments and biotechnological innovations.